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Cat. No.: B1220497
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Introduction: The Significance of Triazoles and
Susceptibility Testing
The triazole class of antifungal agents represents a cornerstone in the management of invasive

fungal infections.[1][2] Compounds such as fluconazole, itraconazole, voriconazole, and

posaconazole have become indispensable in clinical practice due to their broad-spectrum

activity and favorable pharmacokinetic profiles.[2] Triazoles exert their antifungal effect by

inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[3][4] This

enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell

membrane.[1][4] Inhibition of CYP51 disrupts membrane integrity, leading to fungal growth

arrest.[1][4][5]

The increasing incidence of invasive fungal diseases, coupled with the emergence of antifungal

resistance, underscores the critical need for accurate and reproducible in vitro susceptibility

testing.[3][6] Antifungal susceptibility testing (AFST) is vital for guiding therapeutic decisions,

monitoring resistance trends, and driving the development of new antifungal agents.[6] This
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application note provides a detailed, field-proven protocol for determining the in vitro activity of

triazole compounds against pathogenic yeasts, primarily focusing on the broth microdilution

method standardized by the Clinical and Laboratory Standards Institute (CLSI) and the

European Committee on Antimicrobial Susceptibility Testing (EUCAST).[7][8][9]

Principle of the Broth Microdilution Assay
The broth microdilution assay is the gold-standard method for determining the Minimum

Inhibitory Concentration (MIC) of an antifungal agent. The MIC is defined as the lowest

concentration of the drug that inhibits the visible growth of a microorganism after a specified

incubation period. This method involves challenging a standardized fungal inoculum with serial

dilutions of the triazole compound in a liquid growth medium within a 96-well microtiter plate.

The assay's reliability hinges on the stringent standardization of several key parameters,

including the growth medium, inoculum size, incubation conditions, and endpoint reading.

Causality Behind Key Choices:

Standardized Medium (RPMI-1640): RPMI-1640 is a chemically defined medium that

provides consistent and reproducible growth conditions.[10] It is buffered with MOPS to

maintain a stable pH of 7.0, which is crucial as pH can significantly influence the activity of

some antifungal agents.[10][11]

Inoculum Standardization: The density of the fungal inoculum is a critical variable. A higher

inoculum can lead to falsely elevated MIC values due to the increased number of target

organisms. Spectrophotometric standardization ensures a consistent starting cell density for

every experiment.

Serial Dilution: A twofold serial dilution series provides a logarithmic concentration gradient,

allowing for a precise determination of the MIC value across a clinically and biologically

relevant range.[12]

Detailed Protocol: Broth Microdilution for Yeasts
This protocol is harmonized with the principles outlined in the CLSI M27 and EUCAST E.Def

7.3.2 documents.[8][9][13][14]

PART 1: Preparation of Materials
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Triazole Compound Stock Solution:

Accurately weigh a precise amount of the triazole compound powder.

Dissolve the powder in 100% dimethyl sulfoxide (DMSO) to create a high-concentration

stock solution (e.g., 1280 µg/mL or at least 10 times the highest desired final

concentration).[10] DMSO is the recommended solvent for most licensed antifungals.[10]

Store the stock solution in small aliquots at -70°C or below until use. Avoid repeated

freeze-thaw cycles.

Culture Medium:

Prepare RPMI-1640 medium (with L-glutamine, without sodium bicarbonate) according to

the manufacturer's instructions.

Buffer the medium with 0.165 M 3-(N-morpholino)propanesulfonic acid (MOPS) to a final

pH of 7.0 ± 0.1 at 25°C.[10]

Sterilize by filtration (0.22 µm filter). Do not autoclave.

Note on Glucose: CLSI recommends a final glucose concentration of 0.2%, while EUCAST

recommends 2% to facilitate optimal growth.[10][15] Consistency is key; the chosen

concentration should be used for all related experiments.

Fungal Isolates & Quality Control (QC) Strains:

Subculture the test yeast isolates onto a suitable agar medium (e.g., Sabouraud Dextrose

Agar) and incubate for 24-48 hours at 35°C to ensure purity and viability.

Simultaneously, subculture the recommended QC strains.[16] For yeast testing, these

typically include Candida parapsilosis ATCC 22019 and Candida krusei ATCC 6258.[16]

[17] These strains have well-defined MIC ranges and are crucial for validating the

accuracy of the assay.[16]

PART 2: Inoculum Preparation
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After incubation, select several well-isolated colonies (at least 5 colonies of ~1 mm diameter)

from the 24-hour culture.

Transfer the colonies to a tube containing sterile 0.85% saline.

Vortex the suspension vigorously for 15 seconds to ensure a homogeneous cell suspension.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard by adding sterile

saline. This can be done visually or, for greater accuracy, using a spectrophotometer to

achieve an optical density (OD) at 530 nm of 0.09 to 0.13. This corresponds to approximately

1-5 x 10^6 CFU/mL.

Prepare the final working inoculum by diluting this adjusted suspension 1:1000 in RPMI-1640

medium (a 1:50 dilution followed by a 1:20 dilution is common). This will yield a final

inoculum concentration of 1-5 x 10^3 CFU/mL. This concentration is critical; the CLSI

standard specifies a final concentration in the well of 0.5-2.5 x 10^3 CFU/mL.

PART 3: Microtiter Plate Preparation
Use sterile, 96-well, U-bottomed microtiter plates for the assay.[10]

Prepare a serial twofold dilution of the triazole compound directly in the microtiter plate.

Add 100 µL of RPMI-1640 medium to wells 2 through 11 in a given row.

Prepare an intermediate drug dilution by adding a calculated volume of the stock solution

to a larger volume of RPMI-1640 to achieve a concentration that is 2x the highest desired

final concentration (e.g., if the highest final concentration is 16 µg/mL, the intermediate

solution should be 32 µg/mL).

Add 200 µL of this 2x intermediate drug solution to well 1.

Transfer 100 µL from well 1 to well 2. Mix thoroughly by pipetting up and down.

Continue this serial transfer of 100 µL from well 2 to well 3, and so on, up to well 10.

Discard the final 100 µL from well 10. This leaves 100 µL in wells 1-10, with well 10

containing the lowest drug concentration.
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Well 11 serves as the growth control (drug-free). Add 100 µL of RPMI-1640.

Well 12 serves as the sterility control (no inoculum). Add 200 µL of RPMI-1640.

PART 4: Inoculation and Incubation
Add 100 µL of the final working inoculum (prepared in Part 2, step 5) to wells 1 through 11.

Do not add inoculum to well 12.

This brings the final volume in wells 1-11 to 200 µL and halves the drug concentration to the

desired final range (e.g., 16 µg/mL down to 0.03 µg/mL).

Seal the plates with an adhesive plate sealer or place them in a container with a lid to

minimize evaporation.

Incubate the plates at 35°C for 24-48 hours. The CLSI standard reading time for most

Candida species is 24 hours.

Data Analysis and Interpretation
Reading the MIC:

Place the microtiter plate on a reading mirror or a dark, non-reflective surface.

The growth control well (well 11) should show distinct turbidity or a clear cell pellet at the

bottom. The sterility control (well 12) should remain clear.

For triazole compounds, the MIC is read as the lowest drug concentration that causes a

significant reduction in growth (typically ≥50%) compared to the growth control. This is

often observed as a small, faintly hazy pellet or a slight turbidity.

Addressing the "Trailing Effect":

Triazoles, being fungistatic, can sometimes exhibit a phenomenon known as the "trailing

effect," where reduced but persistent growth is observed over a wide range of

concentrations.[18] This can make the 50% inhibition endpoint difficult to determine.
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Best Practice: If trailing is observed, it is crucial to adhere strictly to the 24-hour reading

time. Prolonged incubation can exacerbate the effect. Spectrophotometric reading at 420-

530 nm can provide a more objective measure, with the MIC defined as the concentration

that produces an OD ≤50% of the growth control's OD.

The Paradoxical Effect:

While more commonly associated with echinocandins like caspofungin, a "paradoxical

effect" or Eagle effect can occasionally be observed where fungal growth reappears at

concentrations above the MIC.[19][20][21][22][23] This is thought to be a stress response.

If observed, the MIC should still be recorded as the lowest concentration showing the

required inhibition, and the paradoxical growth should be noted.

Self-Validation and Quality Control
A robust assay is a self-validating one. The following checks are mandatory for each run:

Sterility Control: The sterility control well must be clear. Any growth invalidates the plate.

Growth Control: The growth control well must show adequate fungal growth. Lack of growth

suggests an issue with the inoculum or medium.

QC Strain MICs: The MIC values obtained for the QC strains (C. parapsilosis ATCC 22019

and C. krusei ATCC 6258) MUST fall within their respective acceptable ranges as published

by CLSI (document M60) or EUCAST.[10][16] This is the primary confirmation that the entire

test system (medium, drug dilutions, inoculum, incubation) is performing correctly.

Table 1: Example CLSI QC Ranges for Select Triazoles
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QC Strain Antifungal Agent
Acceptable MIC Range
(µg/mL)

C. parapsilosis ATCC 22019 Fluconazole 0.5–4

Itraconazole 0.06–0.5

Voriconazole 0.016–0.12

Posaconazole 0.03–0.25

C. krusei ATCC 6258 Fluconazole 8–64

Itraconazole 0.12–1

Voriconazole 0.06–0.5

Posaconazole 0.06–0.5

Source: Data derived from

CLSI M60 documentation.[16]

Visualizing the Workflow
A clear understanding of the experimental sequence is paramount for reproducibility.
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Phase 1: Preparation

Phase 2: Inoculum Standardization

Phase 3: Assay Setup & Incubation Phase 4: Data Analysis

Prepare Triazole
Stock Solution (in DMSO)

Serial Dilute Triazole
in 96-Well Plate

Prepare Buffered
RPMI-1640 Medium

Prepare Final Working
Inoculum in RPMI

Subculture Fungal
Isolates & QC Strains

Harvest Colonies
into Saline

Adjust to 0.5
McFarland Standard

Inoculate Plate with
Working Inoculum

Incubate at 35°C
for 24-48 hours

Visually Read MIC
(≥50% Inhibition)

Validate with QC
Strain Results
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Caption: Mechanism of Action of Triazole Antifungals.

Triazoles bind to the heme iron of the CYP51 enzyme, preventing the conversion of lanosterol

to ergosterol. [1]This leads to the depletion of ergosterol and the accumulation of toxic

methylated sterols, which ultimately disrupts cell membrane structure and function.

[4]Resistance to triazoles can emerge through several mechanisms, including:

Target Modification: Point mutations in the ERG11 gene (which encodes CYP51) can reduce

the binding affinity of the triazole drug.
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Efflux Pumps: Overexpression of ATP-binding cassette (ABC) transporters or major facilitator

superfamily (MFS) transporters can actively pump the drug out of the fungal cell.

Target Upregulation: Increased production of the CYP51 enzyme can overcome the

inhibitory effect of the drug.

Conclusion
The broth microdilution method, when performed with meticulous attention to standardized

protocols, provides an accurate and reproducible means of assessing the in vitro activity of

novel and established triazole compounds. Adherence to guidelines from bodies like CLSI and

EUCAST, particularly concerning medium composition, inoculum density, and the use of

validated QC strains, is non-negotiable for generating data that is both reliable and comparable

across different laboratories. This protocol serves as a comprehensive guide for researchers,

scientists, and drug development professionals, ensuring the integrity and validity of antifungal

susceptibility testing results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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